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Get Quote

Foreword: A Note on the Molecular Identity of
Sodium Methylsilanetriolate
Sodium methylsilanetriolate, a cornerstone organosilicon compound, presents a degree of

ambiguity in scientific and commercial literature regarding its precise molecular structure. While

the CAS Number 16589-43-8 is most consistently associated with the trisodium salt, having the

molecular formula CH₃Na₃O₃Si, it is not uncommon to find the same CAS number linked to a

monosodium salt with the formula CH₅NaO₃Si. This guide will primarily focus on the trisodium

variant, which is supported by molecular weight data from numerous chemical suppliers.

However, researchers should be cognizant of this discrepancy and are advised to confirm the

exact nature of their material through appropriate analytical methods. This guide will address

the properties and synthesis pathways applicable to both forms where relevant, acknowledging

the underlying chemistry of the methylsilanetriol anion.

Introduction: The Architectural Versatility of an
Organosilicon Building Block
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Sodium methylsilanetriolate is an organosilicon compound of significant industrial and

research interest. It belongs to the class of silanolates, which are salts of silanols (compounds

containing Si-OH groups). The presence of a methyl group bonded directly to the silicon atom,

combined with the ionic nature imparted by the sodium counterions, bestows upon this

molecule a unique combination of organic and inorganic characteristics. This duality is the

foundation of its utility as a versatile precursor for silicone polymers, a surface modifying agent,

and a key component in advanced material formulations. Its high solubility in water, a feature

not common to many organosilane precursors, further enhances its applicability in a wide

range of processes. This guide provides a comprehensive overview of the fundamental

properties of sodium methylsilanetriolate, intended for researchers, scientists, and

professionals in drug development and materials science who seek to leverage its unique

chemical architecture.

Physicochemical Properties: A Quantitative
Overview
The physical and chemical properties of sodium methylsilanetriolate dictate its behavior in

various applications. The data presented here is a synthesis of information from multiple

sources and should be considered as typical values.

Table 1: Physicochemical Properties of Sodium Methylsilanetriolate (Trisodium Salt)
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Property Value Source(s)

Chemical Name Sodium methylsilanetriolate [1][2]

Synonyms
Trisodium methylsilanetriolate,

Methylsilanetriol trisodium salt
[3]

CAS Number 16589-43-8 [1][2]

Molecular Formula CH₃Na₃O₃Si [1][2]

Molecular Weight 160.09 g/mol [1]

Appearance

Typically supplied as a 30%

aqueous solution, which is a

clear liquid. The solid form is a

white powder.

[4]

Solubility Soluble in water.

Boiling Point
~200.8 °C at 760 mmHg (for

the salt)
[2]

Flash Point ~75.2 °C [2]

Density ~1.24 g/cm³ [2]

Synthesis of Sodium Methylsilanetriolate: A Two-
Step Approach
The synthesis of sodium methylsilanetriolate is fundamentally a two-step process involving

hydrolysis of a suitable methyl-substituted silicon precursor followed by neutralization with a

sodium base. The choice of precursor and the control of reaction conditions are critical to

obtaining a product with the desired properties and purity.

Step 1: Hydrolysis of Methyl-Silicon Precursors
The initial step involves the hydrolysis of a methyl-substituted chlorosilane or alkoxysilane.

Methyltrichlorosilane (CH₃SiCl₃) is a common industrial precursor due to its reactivity.[5] The

hydrolysis reaction replaces the chloro groups with hydroxyl groups to form methylsilanetriol

(CH₃Si(OH)₃) and hydrochloric acid as a byproduct.[5]
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Reaction: CH₃SiCl₃ + 3H₂O → CH₃Si(OH)₃ + 3HCl

Alternatively, methyltrialkoxysilanes, such as methyltrimethoxysilane (CH₃Si(OCH₃)₃) or

methyltriethoxysilane (CH₃Si(OC₂H₅)₃), can be used.[5] The hydrolysis of these precursors

yields methylsilanetriol and the corresponding alcohol. This route can offer better control over

the reaction rate.

Reaction: CH₃Si(OCH₃)₃ + 3H₂O → CH₃Si(OH)₃ + 3CH₃OH

Hydrolysis

Methyltrichlorosilane
(CH₃SiCl₃)

Methylsilanetriol
(CH₃Si(OH)₃)

 Hydrolysis 

Hydrochloric Acid
(HCl)

Water
(H₂O)

Click to download full resolution via product page

Caption: Hydrolysis of Methyltrichlorosilane.

Experimental Protocol: General Hydrolysis of Methyltrichlorosilane

Causality: The use of a significant excess of water helps to drive the hydrolysis to completion

and to dissipate the heat generated by this exothermic reaction. Gradual addition of the

methyltrichlorosilane is crucial to control the reaction rate and prevent a dangerous

temperature increase and excessive HCl fuming. A patent describes a method where

methyltrichlorosilane is introduced into water in a cyclical manner at 40-60 °C to better

control the reaction.[6]

Reaction Setup: A reaction vessel equipped with a stirrer, dropping funnel, and a means to

control the temperature (e.g., an ice bath) is charged with deionized water.

Addition of Precursor: Methyltrichlorosilane is added dropwise to the vigorously stirred water.

The rate of addition is controlled to maintain the reaction temperature within a manageable
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range, typically below 40 °C.[7]

Reaction Completion: After the addition is complete, the mixture is stirred for a period to

ensure complete hydrolysis.

Separation: The resulting mixture contains solid methylsilanetriol (which is prone to self-

condensation) and an aqueous solution of hydrochloric acid. The solid product is then

separated by filtration.[7]

Washing: The filtered solid is washed with water until the washings are neutral to remove

residual hydrochloric acid.[7]

Step 2: Neutralization to Form the Sodium Salt
The second step involves the neutralization of the methylsilanetriol with a sodium base,

typically sodium hydroxide (NaOH), to form sodium methylsilanetriolate. The stoichiometry of

the sodium hydroxide will determine the final salt form (mono-, di-, or trisodium). For the

trisodium salt, three equivalents of NaOH are required.

Reaction: CH₃Si(OH)₃ + 3NaOH → CH₃Si(ONa)₃ + 3H₂O

Neutralization

Methylsilanetriol
(CH₃Si(OH)₃)

Sodium Methylsilanetriolate
(CH₃Si(ONa)₃)

 Neutralization 

Water
(H₂O)

Sodium Hydroxide
(NaOH)
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Caption: Neutralization of Methylsilanetriol.

Experimental Protocol: General Neutralization of Methylsilanetriol
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Causality: The reaction is typically carried out in an aqueous medium. Heating the reaction

mixture can facilitate the dissolution of methylsilanetriol and ensure complete neutralization.

A Chinese patent describes a substitution reaction with sodium hydroxide at 80-90 °C.[7]

Reaction Setup: The washed methylsilanetriol from the hydrolysis step is suspended in water

in a reaction vessel equipped with a stirrer and a heating mantle.

Addition of Base: A stoichiometric amount of sodium hydroxide solution is added to the

suspension. For the trisodium salt, three molar equivalents of NaOH are used.

Reaction: The mixture is heated, for instance to 80-90 °C, and stirred for a period of 0.5-1.5

hours to ensure complete reaction and formation of the sodium salt.[7]

Isolation: The resulting solution of sodium methylsilanetriolate can be used directly or the

solid product can be isolated by evaporation of the water.

Chemical Reactivity and Mechanistic Insights
The reactivity of sodium methylsilanetriolate is dominated by the nucleophilic character of

the silanolate (Si-O⁻) groups and the presence of the methyl group.

Hydrolysis and Condensation: In aqueous solutions, sodium methylsilanetriolate exists in

equilibrium with its hydrolyzed form, methylsilanetriol. The silanol groups (Si-OH) are highly

reactive and can undergo condensation reactions to form siloxane bonds (Si-O-Si). This

process is the basis for the formation of silicone polymers and networks. The rate of

condensation is influenced by pH, concentration, and temperature.

Reaction with Electrophiles: The silanolate groups are strong nucleophiles and will react with

a variety of electrophiles. For example, reaction with alkyl halides can lead to the formation

of silyl ethers.

Surface Modification: The silanol groups can react with hydroxyl groups present on the

surfaces of materials like glass, silica, and metal oxides to form stable covalent Si-O-

Substrate bonds. This property is exploited for surface modification to impart hydrophobicity

or improve adhesion.

Analytical Characterization
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A suite of analytical techniques is employed to confirm the identity, purity, and structure of

sodium methylsilanetriolate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of organosilicon compounds.

¹H NMR: The proton NMR spectrum would be expected to show a singlet for the methyl

protons (Si-CH₃). The chemical shift of this peak would provide information about the

electronic environment of the silicon atom.

¹³C NMR: The carbon-13 NMR spectrum would show a single resonance for the methyl

carbon. Its chemical shift would be characteristic of a carbon atom bonded to silicon.[8][9]

²⁹Si NMR: Silicon-29 NMR is particularly informative for organosilicon compounds.[10][11]

[12] A single resonance would be expected for the silicon atom in sodium
methylsilanetriolate. The chemical shift would be highly sensitive to the nature of the

substituents on the silicon atom (in this case, one methyl group and three oxygen atoms).

[10][13]

Experimental Protocol: General NMR Sample Preparation

Causality: The choice of a deuterated solvent is crucial to avoid large solvent signals that

would obscure the analyte's peaks. The concentration of the sample is optimized to achieve

a good signal-to-noise ratio in a reasonable acquisition time.[2][14][15][16]

Solvent Selection: Choose a suitable deuterated solvent in which the sample is soluble (e.g.,

D₂O for the sodium salt).

Sample Preparation: Dissolve an appropriate amount of the sample (typically 5-20 mg for ¹H

NMR, 20-50 mg for ¹³C NMR) in approximately 0.6-0.7 mL of the deuterated solvent in a

clean vial.[2]

Transfer: Transfer the solution to a 5 mm NMR tube, ensuring the liquid level is between 4.0

and 5.0 cm.[2]
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Analysis: Acquire the NMR spectra on a spectrometer, locking on the deuterium signal of the

solvent and shimming the magnetic field to achieve optimal resolution.[2]

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in the molecule by

measuring the absorption of infrared radiation.

Table 2: Expected FTIR Peak Assignments for Sodium Methylsilanetriolate

Wavenumber (cm⁻¹) Vibration

~2960-2900 C-H stretching of the methyl group

~1260 Si-CH₃ symmetric deformation

~1100-1000
Si-O stretching (broad and strong, characteristic

of siloxanes and silanolates)

~800-750 Si-C stretching and CH₃ rocking

Experimental Protocol: FTIR Sample Preparation (KBr Pellet Method for Solids)

Causality: The sample is dispersed in a KBr matrix, which is transparent to infrared radiation

in the mid-IR region. The mixture is pressed into a thin, transparent pellet to allow the IR

beam to pass through. The sample must be finely ground to minimize scattering of the IR

radiation.[17][18][19][20][21]

Grinding: Grind 1-2 mg of the solid sample with 200-250 mg of dry, spectroscopic grade KBr

powder in an agate mortar and pestle to obtain a fine, homogeneous mixture.[17]

Pellet Formation: Place the mixture into a die set and apply pressure (typically 8,000-10,000

psi) using a hydraulic press to form a transparent or translucent pellet.[17]

Analysis: Place the KBr pellet in the sample holder of the FTIR spectrometer and acquire the

spectrum.[18]

Applications in Research and Development
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The unique properties of sodium methylsilanetriolate make it a valuable material in a variety

of fields.

Coatings and Adhesives: It is used as a precursor for silicone resins and as an adhesion

promoter in coatings and sealants. The ability to form a durable, cross-linked siloxane

network upon curing contributes to enhanced weather resistance and bonding strength.

Water Repellents: Sodium methylsilanetriolate is widely used as a water-repellent

treatment for masonry, concrete, and other porous building materials. Upon application, it

reacts with atmospheric carbon dioxide and moisture to form a hydrophobic

methylpolysiloxane network within the pores of the substrate.

Surface Modification: Its ability to react with surface hydroxyl groups makes it an excellent

agent for modifying the surfaces of glass, fillers, and pigments to improve compatibility with

polymer matrices and to impart hydrophobicity.

Drug Development and Pharmaceuticals: While less common, organosilicon compounds are

being explored in drug development. The incorporation of silicon into drug molecules can

alter their metabolic stability and pharmacokinetic properties. Sodium methylsilanetriolate
could serve as a precursor for the synthesis of more complex organosilicon compounds with

potential biological activity. Its use as an intermediate in the synthesis of complex drug

molecules has been suggested.

Safety and Handling
Sodium methylsilanetriolate, particularly in its concentrated aqueous solution form, is a

corrosive material.

Hazards: It can cause severe skin burns and eye damage. Inhalation of mists or vapors may

cause respiratory irritation.[4]

Handling: Always handle sodium methylsilanetriolate in a well-ventilated area, wearing

appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.
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Disposal: Dispose of waste material in accordance with local, regional, and national

regulations.

Conclusion: A Molecule of Enduring Significance
Sodium methylsilanetriolate stands as a testament to the versatility of organosilicon

chemistry. Its unique hybrid nature, combining the reactivity of a silanolate with the organic

character of a methyl group, provides a powerful tool for materials scientists and chemists.

From enhancing the durability of our built environment to offering potential avenues for

innovation in high-tech applications, the fundamental properties of this compound ensure its

continued importance in both industrial processes and cutting-edge research. A thorough

understanding of its synthesis, reactivity, and characterization is paramount for unlocking its full

potential.

References
Kintek Press. (n.d.). What Is The Step-By-Step Procedure For Making A Kbr Pellet For Ftir?

Master Precise Spectroscopy Samples. Retrieved from [Link]

Unknown. (n.d.). Sample preparation for FT-IR. Retrieved from [Link]

Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

Kintek Press. (n.d.). What Are The Key Steps For Making Kbr Pellets? Master Ftir

Spectroscopy With Perfect Transparency. Retrieved from [Link]

LookChem. (n.d.). Sodium methylsilanetriolate. Retrieved from [Link]

Goriletsky, V.I., Mitichkin, A.I., Belenko, L.E., & Rebrova, T.P. (2001). IR spectroscopy of KBr
salt. Journal of Applied Spectroscopy, 68, 435-438.

ResearchGate. (2021, January 24). How to prepare a liquid sample for FTIR spectrum?

Retrieved from [Link]

University of Helsinki. (n.d.). Quick User Guide for FT-IR. Retrieved from [Link]

Drawell. (n.d.). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods.

Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 15 Tech Support

https://www.benchchem.com/product/b102378/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-fundamental-properties-of-sodium-methylsilanetriolate
https://www.kintek-press.com/news/what-is-the-step-by-step-procedure-for-making-a-kbr-pellet-for-ftir-master-precise-spectroscopy-samples-78703273.html
https://www.uta.edu/chemistry/files/2019/07/Sample-preparation-for-FT-IR.pdf
https://www.organomation.com/blog/nmr-sample-preparation-the-complete-guide
https://www.kintek-press.com/news/what-are-the-key-steps-for-making-kbr-pellets-master-ftir-spectroscopy-with-perfect-transparency-78703274.html
https://www.benchchem.com/product/b102378/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-fundamental-properties-of-sodium-methylsilanetriolate
https://www.lookchem.com/Sodium-methylsilanetriolate/
https://www.researchgate.net/post/How_to_prepare_a_liquid_sample_for_FTIR_spectrum
https://www.helsinki.fi/assets/drupal/2021-08/Quick%20User%20Guide%20for%20FT-IR.pdf
https://www.drawell.com/sample-preparation-for-ftir-analysis-sample-types-and-prepare-methods/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102378?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Western University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

Jiangxi Hito Silicone Materials Co., Ltd. (n.d.). Sodium Methylsiliconate H-102. Retrieved

from [Link]

US Patent US7204963B2. (2007).

Nanalysis. (2024, February 29). Guide: Preparing a Sample for NMR analysis – Part I.

Retrieved from [Link]

Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – FT-IR/ATR. Retrieved

from [Link]

Bruker. (n.d.). Guide to FT-IR Spectroscopy. Retrieved from [Link]

Spectroscopy. (2025, November 17). FT-IR Spectroscopy Mini-Tutorial: Principles, Practice,

and Applications Across Disciplines. Retrieved from [Link]

AZoM. (2025, March 21). How to Interpret FTIR Results: A Beginner's Guide. Retrieved from

[Link]

MDPI. (2020, October 25). A Process Analytical Concept for In-Line FTIR Monitoring of

Polysiloxane Formation. Retrieved from [Link]

Innovatech Labs. (2018, July 16). FTIR Analysis Beginner's Guide: Interpreting Results.

Retrieved from [Link]

CN1218809A. (1999). Process for preparing sodium methyl-silicate.

Wikipedia. (n.d.). Methyltrichlorosilane. Retrieved from [Link]

SpectraBase. (n.d.). Sodium trimethylsilanolate - Optional[29Si NMR] - Chemical Shifts.

Retrieved from [Link]

Yamagishi, H., Saito, H., Shimokawa, J., & Yorimitsu, H. (2021). Design, Synthesis, and
Implementation of Sodium Silylsilanolates as Silyl Transfer Reagents.
RU2254346C1. (2005). Method of hydrolysis of methyltrichlorosilane and a product of its
hydrolysis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://nmr.uwo.ca/training/nmr_sample_preparation.pdf
https://www.hito-silicone.com/product-item/sodium-methylsiliconate-h-102/
https://www.nanalysis.com/posts/guide-preparing-a-sample-for-nmr-analysis-part-i
https://sites.chem.vt.edu/characterization/ft-ir/sample-preparation-ft-ir-atr/
https://www.bruker.com/en/applications/material-science/polymers-plastics/ft-ir-spectroscopy.html
https://www.spectroscopyonline.com/view/ft-ir-spectroscopy-mini-tutorial-principles-practice-and-applications-across-disciplines
https://www.azom.com/article.aspx?ArticleID=22%20Interpret%20FTIR%20Results:%20A%20Beginner%27s%20Guide
https://www.mdpi.com/1424-8220/20/21/6098
https://www.innovatechlabs.com/newsroom/blog/ftir-analysis-beginners-guide-interpreting-results/
https://en.wikipedia.org/wiki/Methyltrichlorosilane
https://spectrabase.com/spectrum/K1ISyStTOoS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102378?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


NMR Service. (n.d.). (29Si) Silicon NMR. Retrieved from [Link]

Diva-Portal.org. (n.d.). New Analytical Methods For Silicone Elastomers Used in Drug

Delivery Systems. Retrieved from [Link]

CES-Silicones Europe. (n.d.). NEW ANALYTICAL METHODS QUANTIFY SILOXANES IN

SILICONE PRODUCTS. Retrieved from [Link]

Haz-Map. (n.d.). Sodium methylsiliconate. Retrieved from [Link]

ResearchGate. (2025, August 6). Determination of Silicon in Organosilicon Compounds.

Retrieved from [Link]

Sindorf, D. W., & Maciel, G. E. (1983). Solid-state 29Si NMR and Infrared Studies of the
Reactions of Mono- and Polyfunctional Silanes with Zeolite Y Surfaces. The Journal of
Physical Chemistry, 87(26), 5516-5521.
Kennan, J. J., Breen, L. L., Lane, T. H., & Taylor, R. B. (1999). Methods for detecting
silicones in biological matrixes. Analytical chemistry, 71(15), 3054-3060.

NP-MRD. (n.d.). 13C NMR Spectrum (1D, 25 MHz, H2O, predicted) (NP0228319). Retrieved

from [Link]

ResearchGate. (n.d.). Typical 29Si NMR Chemical Shifts. Retrieved from [Link]

ResearchGate. (n.d.). 29Si NMR Experiments in Solutions of Organosilicon Compounds.

Retrieved from [Link]

Gelest, Inc. (n.d.). INFRARED ANALYSIS OF ORGANOSILICON COMPOUNDS:

SPECTRA-STRUCTURE CORRELATIONS. Retrieved from [Link]

Indonesian Journal of Science & Technology. (2019). How to Read and Interpret FTIR

Spectroscope of Organic Material. Retrieved from [Link]

Chemistry LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra. Retrieved from

[Link]

ResearchGate. (2025, August 21). Methyl Trichlorosilane Prepared Methyl Sodium Silicate.

Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.nmr-service.com/29si-nmr/
https://www.diva-portal.org/smash/get/diva2:1699/FULLTEXT01.pdf
https://www.silicones.eu/wp-content/uploads/2019/05/CES-finalisation-of-analytical-methods-for-silicone-value-chain-FINAL.pdf
https://haz-map.com/Agents/16589-43-8
https://www.researchgate.net/publication/334960333_Determination_of_Silicon_in_Organosilicon_Compounds
https://np-mrd.org/NP0228319
https://www.researchgate.net/figure/Typical-29-Si-NMR-Chemical-Shifts_tbl1_228368149
https://www.researchgate.net/publication/225330836_29Si_NMR_Experiments_in_Solutions_of_Organosilicon_Compounds
https://www.gelest.com/wp-content/uploads/Infrared_Analysis_of_Organosilicon_Compounds.pdf
http://ejournal.upi.edu/index.php/ijost/article/view/14952/pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry(McMurry)/13%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/13.11%3A_Interpreting_13C_NMR_Spectra
https://www.researchgate.net/publication/281488170_Methyl_Trichlorosilane_Prepared_Methyl_Sodium_Silicate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102378?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemistry LibreTexts. (2024, October 4). 13.11: Characteristics of ¹³C NMR Spectroscopy.

Retrieved from [Link]

eGrove - University of Mississippi. (2020, May 9). 13C NMR Substituent Effects on para-

Substituted Tolans. Retrieved from [Link]

RSC Publishing. (n.d.). Analytical Methods. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. How to make an NMR sample [chem.ch.huji.ac.il]

2. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]

3. drawellanalytical.com [drawellanalytical.com]

4. NP-MRD: 13C NMR Spectrum (1D, 25 MHz, H2O, predicted) (NP0177694) [np-mrd.org]

5. Methyltrichlorosilane - Wikipedia [en.wikipedia.org]

6. RU2254346C1 - Method of hydrolysis of methyltrichlorosilane and a product of its
hydrolysis - Google Patents [patents.google.com]

7. CN1218809A - Process for preparing sodium methyl-silicate - Google Patents
[patents.google.com]

8. chem.libretexts.org [chem.libretexts.org]

9. chem.libretexts.org [chem.libretexts.org]

10. (29Si) Silicon NMR [chem.ch.huji.ac.il]

11. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]

12. Methods for detecting silicones in biological matrixes - PubMed
[pubmed.ncbi.nlm.nih.gov]

13. researchgate.net [researchgate.net]

14. organomation.com [organomation.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/13%3A_Nuclear_Magnetic_Resonance_Spectroscopy/13.11%3A_Characteristics_of_C_NMR_Spectroscopy
https://egrove.olemiss.edu/etd/1769/
https://www.rsc.org/suppdata/c9/an/c9an02213a/c9an02213a1.pdf
https://www.benchchem.com/product/b102378?utm_src=pdf-custom-synthesis#bc-rfq
https://chem.ch.huji.ac.il/nmr/preparation/preparation.html
https://www.alwsci.com/news/how-to-prepare-and-run-an-nmr-sample-85160307.html
https://www.drawellanalytical.com/ftir-analysis-for-liquid-samples-what-you-need-to-know/
https://np-mrd.org/spectra/nmr_one_d/2533259
https://en.wikipedia.org/wiki/Methyltrichlorosilane
https://patents.google.com/patent/RU2254346C1/en
https://patents.google.com/patent/RU2254346C1/en
https://patents.google.com/patent/CN1218809A/en
https://patents.google.com/patent/CN1218809A/en
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Spectroscopy/Magnetic_Resonance_Spectroscopies/Nuclear_Magnetic_Resonance/NMR%3A_Structural_Assignment/Interpreting_C-13_NMR_Spectra
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/13%3A_Structure_Determination_-_Nuclear_Magnetic_Resonance_Spectroscopy/13.11%3A_Characteristics_of_C_NMR_Spectroscopy
https://chem.ch.huji.ac.il/nmr/techniques/1d/row3/si.html
https://epub.ub.uni-muenchen.de/4174/1/019.pdf
https://pubmed.ncbi.nlm.nih.gov/10450154/
https://pubmed.ncbi.nlm.nih.gov/10450154/
https://www.researchgate.net/figure/Typical-29-Si-NMR-Chemical-Shifts_tbl1_321293316
https://www.organomation.com/nmr-sample-preparation-the-complete-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102378?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


15. publish.uwo.ca [publish.uwo.ca]

16. NMR blog - Guide: Preparing a Sample for NMR analysis – Part I — Nanalysis
[nanalysis.com]

17. kinteksolution.com [kinteksolution.com]

18. eng.uc.edu [eng.uc.edu]

19. kinteksolution.com [kinteksolution.com]

20. scienceijsar.com [scienceijsar.com]

21. helsinki.fi [helsinki.fi]

To cite this document: BenchChem. [An In-depth Technical Guide to the Fundamental
Properties of Sodium Methylsilanetriolate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102378/docs#an-in-depth-technical-guide-to-the-
fundamental-properties-of-sodium-methylsilanetriolate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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